Cas no 26786-28-7 (5-Bromo-2-phenylpyrimidin-4-ol)

• Product Name: 5-Bromo-2-phenylpyrimidin-4-ol
• CAS No: 26786-28-7
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• MDL: MFCD01830099
• CID: 1026159
• PubChem ID: 23424243
• Update Time: 2025-06-13

5-Bromo-2-phenylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-phenylpyrimidin-4-ol
• 5-bromo-2-phenyl-1H-pyrimidin-6-one
• 5-bromo-2-phenyl-4(3H)-Pyrimidinone
• 5-BROMO-2-PHENYL-PYRIMIDIN-4-OL
• 5-Bromo-2-phenylpyrimidin-4(3H)-one
• SB60344
• MWZGHIGOSHTXGY-UHFFFAOYSA-N
• AKOS015155840
• DB-368461
• 26786-28-7
• DTXSID90633962
• AKOS016003062
• SCHEMBL1164032
• A1-18539
• SCHEMBL9696096

• MDL： MFCD01830099
• Inchi： 1S/C10H7BrN2O/c11-8-6-12-9(13-10(8)14)7-4-2-1-3-5-7/h1-6H,(H,12,13,14)
• InChI Key： MWZGHIGOSHTXGY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2C=CC=CC=2)NC1=O

Computed Properties

• Exact Mass: 249.97421
• Monoisotopic Mass: 249.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46

Additional information on 5-Bromo-2-phenylpyrimidin-4-ol

Recent Advances in the Study of 5-Bromo-2-phenylpyrimidin-4-ol (CAS: 26786-28-7) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-2-phenylpyrimidin-4-ol (CAS: 26786-28-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by a pyrimidine core substituted with a bromine atom and a phenyl group, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential as a scaffold for kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds, highlighting its broad utility in medicinal chemistry.

One of the most notable advancements in the study of 5-Bromo-2-phenylpyrimidin-4-ol is its role in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the pyrimidine scaffold has been extensively utilized in designing selective inhibitors. Researchers have reported that modifications to the 5-bromo and 4-hydroxy groups of this compound can significantly enhance its binding affinity to specific kinase domains. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-Bromo-2-phenylpyrimidin-4-ol exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC).

In addition to its applications in oncology, 5-Bromo-2-phenylpyrimidin-4-ol has shown promise in antimicrobial research. A recent study in Bioorganic & Medicinal Chemistry Letters revealed that this compound, when coupled with other heterocyclic moieties, displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the bromine atom was found to be crucial for enhancing the compound's interaction with bacterial enzymes, thereby improving its efficacy. These findings underscore the potential of 5-Bromo-2-phenylpyrimidin-4-ol as a lead compound for developing novel antibiotics.

Another area of interest is the compound's anti-inflammatory properties. Research published in the European Journal of Medicinal Chemistry in 2022 highlighted that 5-Bromo-2-phenylpyrimidin-4-ol derivatives could modulate the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammatory responses. The study reported that certain derivatives exhibited comparable or superior activity to traditional non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. This suggests that further optimization of this scaffold could lead to safer and more effective anti-inflammatory agents.

The synthesis and characterization of 5-Bromo-2-phenylpyrimidin-4-ol have also been refined in recent years. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches have been employed to improve yield and reduce environmental impact. For example, a 2023 paper in Tetrahedron Letters described a solvent-free, one-pot synthesis method that achieved high purity and yield of the compound, making it more accessible for large-scale pharmaceutical applications.

In conclusion, 5-Bromo-2-phenylpyrimidin-4-ol (CAS: 26786-28-7) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications in kinase inhibition, antimicrobial activity, and anti-inflammatory effects, coupled with advancements in synthetic methodologies, position it as a compound of significant interest for future drug development. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic potential.